Cas no 4110-44-5 (3,3-Dimethyloctane)

3,3-Dimethyloctane Properties

Names and Identifiers

• 3,3-Dimethyloctane
• 3,3-Dimethyl-octan
• 3,3-Dimethyloctane1000µg
• Octane,3,3-dimethyl
• 4110-44-5
• CHEBI:143850
• 3,3-dimethyl-octane
• DBULLUBYDONGLT-UHFFFAOYSA-N
• CS-0128828
• MFCD00048874
• FT-0691964
• D89812
• Q5651896
• Octane, 3,3-dimethyl-
• D1213
• LMFA11000687
• InChI=1/C10H22/c1-5-7-8-9-10(3,4)6-2/h5-9H2,1-4H
• DTXSID20194051
• DTXCID30116542
• +Expand

• MDL： MFCD00048874
• InChIKey： DBULLUBYDONGLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H22/c1-5-7-8-9-10(3,4)6-2/h5-9H2,1-4H3
• SMILES： CCCCCC(C)(C)CC

Computed Properties

• Exact Mass: 142.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 142.172151
• Heavy Atom Count: 10
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.00290
• PSA: 0.00000
• Refractive Index: 1.4140-1.4160
• Boiling Point: 161°C
• Melting Point: -53.99°C
• Vapor Pressure: 3.0±0.1 mmHg at 25°C
• Flash Point: 161°C
• Color/Form: No data available
• Density: 0,74 g/cm3

3,3-Dimethyloctane Security Information

• Symbol: GHS02 GHS08
• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Hazardous Material transportation number：3295
• Hazard Statement： H226-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：warning
• HazardClass：3

3,3-Dimethyloctane Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons